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Compound of Interest

Compound Name: 2-Ethyl-3-methyl-1-pentene

Cat. No.: B13827903 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
3-methyl-1-pentene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-Ethyl-3-methyl-1-pentene. The following procedures are

designed to ensure the safe handling of this chemical in a laboratory setting.

Chemical Properties and Hazards
2-Ethyl-3-methyl-1-pentene is a flammable liquid and should be handled with extreme care.

While specific toxicological data for this compound is limited, it is prudent to treat it as a

hazardous substance. Similar C8 alkenes can cause skin and eye irritation, and inhalation of

vapors may lead to respiratory irritation and central nervous system depression.

Physical and Chemical Properties
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Property Value

CAS Number 3404-67-9

Molecular Formula C8H16

Molecular Weight 112.22 g/mol [1]

Boiling Point 113 °C[1]

Density 0.729 g/mL[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical when handling 2-Ethyl-3-methyl-1-pentene. The

following table summarizes the recommended PPE.

Recommended Personal Protective Equipment

Protection Type Recommended Equipment

Eye and Face Protection
Chemical safety goggles or a face shield where

splashing is a risk.

Skin Protection

Chemically resistant gloves (Nitrile or Neoprene

recommended). A lab coat or chemically

resistant apron should also be worn.

Respiratory Protection

Work should be conducted in a well-ventilated

area or a certified chemical fume hood. If

ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges is

required.

Glove Compatibility for Flammable Hydrocarbons
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Glove Material
Recommendation for
Hydrocarbons

Notes

Nitrile Excellent
Good for solvents, oils, and

greases.[2]

Neoprene Good
Suitable for acids, bases,

alcohols, and hydrocarbons.[2]

Butyl Rubber Poor

Not recommended for aliphatic

or aromatic hydrocarbons.[2]

[3]

Polyvinyl Chloride (PVC) Good

Provides protection against

many acids, caustics, and

bases.[2]

Operational and Disposal Plans
Experimental Protocol for Safe Handling

Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment, considering the quantities of 2-Ethyl-3-methyl-1-pentene to be used

and the potential for splashes, spills, or vapor release.

Preparation: Ensure that a certified chemical fume hood is available and functioning

correctly. Have all necessary PPE readily available and inspected for any damage. Locate

the nearest eyewash station and safety shower.

Handling:

Ground and bond all containers when transferring the chemical to prevent static

discharge.

Use only non-sparking tools.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in the handling area.

Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Place the contaminated absorbent in a sealed, labeled container for disposal.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Waste Disposal:

Collect all waste containing 2-Ethyl-3-methyl-1-pentene in a designated, properly labeled

hazardous waste container.

The container must be kept closed and stored in a well-ventilated area, away from

incompatible materials.

Dispose of the hazardous waste through your institution's approved waste management

program.

Occupational Exposure Limits (Surrogate Data)

Since there is no specific occupational exposure limit for 2-Ethyl-3-methyl-1-pentene, the

following guideline for C5-C8 aliphatic hydrocarbons should be considered.

Substance Group Exposure Limit (TWA, 8-hour)

C5-C8 Aliphatic Constituents 1400 mg/m³

Workflow for Safe Handling of 2-Ethyl-3-methyl-1-
pentene
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Safe Handling Workflow for 2-Ethyl-3-methyl-1-pentene

Preparation

Handling Procedure

Post-Handling

Disposal

1. Risk Assessment

2. Select & Inspect PPE

3. Verify Engineering Controls
(Fume Hood, Ventilation)

4. Chemical Transfer
(Grounded Equipment)

5. Perform Experiment

6. Secure Storage

7. Decontaminate Work Area

8. Segregate & Label Waste

9. Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Ethyl-3-methyl-1-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-ethyl-3-methyl-1-pentene [stenutz.eu]

2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]

3. safetyware.com [safetyware.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-3-
methyl-1-pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13827903#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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